6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C22H16N2O6S/c1-12-7-13(2)24-22(23-12)31-11-15-9-17(25)19(10-28-15)30-21(27)16-8-14-5-3-4-6-18(14)29-20(16)26/h3-10H,11H2,1-2H3
• InChI Key: UIELSASKAYMXID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC4=CC=CC=C4OC3=O)C
• Molecular Formula: C22H16N2O6S
• Molecular Weight: 436.4 g/mol
• CAS No.: 877638-05-6

Description

The compound 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-oxo-2H-chromene-3-carboxylate is a heterocyclic hybrid molecule combining pyrimidine, pyran, and coumarin (chromene) moieties. Its structure features a thioether linkage bridging a 4,6-dimethylpyrimidine ring to a 4-oxo-4H-pyran system, which is esterified with a 2-oxo-2H-chromene-3-carboxylate group.

The synthesis of analogous compounds often involves multi-step reactions, such as condensation of active methylene nitriles with aldehyde derivatives or Suzuki–Miyaura couplings for aryl substitutions . While direct evidence for the synthesis of this compound is absent, its structural components (e.g., pyrimidine-thioether, coumarin carboxylate) are recurrent in medicinal chemistry research .

Comparison with Similar Compounds

Key Observations :

• Chromene Carboxylate Derivatives : Compounds like methyl 2-oxo-6-phenyl-2H-chromene-3-carboxylate () demonstrate that electron-donating substituents (e.g., methoxy) enhance synthetic yields (99% for 4-methoxyphenyl vs. 97% for phenyl) . The target compound’s chromene carboxylate group may similarly influence reactivity and bioavailability.
• Thioether vs. Thioxo Groups : The 2-thioxo-pyrido[2,3-d]pyrimidines () achieve high yields (85–93%) due to the thiouracil precursor’s reactivity, whereas the target compound’s thioether linkage may confer greater hydrolytic stability .

Crystallographic and Conformational Insights

• The crystal structure of ethyl 7-methyl-3-oxo-5-phenyl-thiazolo[3,2-a]pyrimidine-6-carboxylate (–11) reveals a puckered pyrimidine ring and dihedral angles (80.94° between thiazolopyrimidine and benzene rings), which influence molecular packing and solubility . The target compound’s pyran and chromene groups may adopt distinct conformations affecting crystallinity.

Q & A

Basic Research Questions

Q. What are the critical parameters for optimizing the synthesis of this compound?

• Methodological Answer : Synthesis optimization requires precise control of reaction conditions:

• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates and stabilize transition states .
• Catalysts : Base catalysts like sodium acetate or N-methylmorpholine improve coupling efficiency during esterification or thioether formation .
• Temperature : Reactions often proceed at reflux (e.g., 80–110°C) to achieve high yields while avoiding decomposition .
  • Validation : Monitor reaction progress via TLC or HPLC, and purify using silica gel chromatography or recrystallization (e.g., ethyl acetate/ethanol mixtures) .

Q. How can structural elucidation be performed to confirm the compound’s identity?

• Methodological Answer :

• X-ray crystallography : Resolve absolute configuration and intermolecular interactions (e.g., hydrogen bonding patterns observed in pyrimidine derivatives) .
• NMR spectroscopy : Analyze $^1H$ and $^{13}C$ chemical shifts to confirm substituent placement (e.g., methyl groups on pyrimidine at δ ~2.5 ppm) .
• Mass spectrometry : Validate molecular weight and fragmentation patterns using ESI-MS or MALDI-TOF .

Q. What stability considerations are relevant for storing and handling this compound?

• Methodological Answer :

• Storage : Store in airtight containers under inert gas (N$_2$ or Ar) at –20°C to prevent hydrolysis of the ester or thioether groups .
• Degradation monitoring : Use accelerated stability studies (e.g., exposure to heat, light, or humidity) with HPLC analysis to identify degradation products .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore bioactivity?

• Methodological Answer :

• Analog synthesis : Modify substituents (e.g., replace chromene with biphenyl or halogenated benzoate groups) and compare bioactivity .
• Biological assays : Test analogs against target enzymes (e.g., kinases, oxidoreductases) using enzyme inhibition assays or cellular viability screens .
• Computational modeling : Perform docking simulations to predict binding affinities with biological targets (e.g., ATP-binding pockets) .

Q. How should researchers resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay standardization : Ensure consistent cell lines, enzyme sources, and assay conditions (e.g., pH, cofactors) .
• Control experiments : Include reference inhibitors (e.g., staurosporine for kinases) to validate assay sensitivity .
• Meta-analysis : Compare structural features of inactive analogs to identify critical pharmacophores (e.g., pyrimidine-thioether vs. pyranone groups) .

Q. What strategies are effective for identifying biological targets of this compound?

• Methodological Answer :

• Affinity chromatography : Immobilize the compound on resin to pull down interacting proteins from cell lysates .
• Proteomics : Use LC-MS/MS to identify bound proteins and validate via Western blot or siRNA knockdown .
• Transcriptomics : Analyze gene expression changes in treated cells to infer pathway involvement .